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Get Quote

Introduction: 2-Fluoro-3-hydroxybenzaldehyde is a highly functionalized aromatic aldehyde
that serves as a critical building block in modern organic synthesis. Its strategic placement of
three distinct functional groups—an electrophilic aldehyde, an acidic hydroxyl group, and an
electron-withdrawing fluorine atom—on a benzene ring creates a versatile synthon for
constructing complex molecular architectures. This trifecta of reactivity allows for sequential
and regioselective modifications, making it a valuable intermediate in the fields of medicinal
chemistry, agrochemicals, and materials science. This guide provides an in-depth analysis of
its chemical properties, synthesis, reactivity, and applications, offering field-proven insights for
researchers and drug development professionals.

Part 1: Core Physicochemical and Spectroscopic
Profile

The unique substitution pattern of 2-Fluoro-3-hydroxybenzaldehyde dictates its physical
properties and spectroscopic signature. The ortho-fluoro and meta-hydroxyl groups relative to
the formyl moiety create a complex interplay of inductive and resonance effects that are crucial
for understanding its behavior in chemical reactions.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1330501#bc-rfq
https://www.benchchem.com/product/b1330501/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-fluoro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1330501/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-fluoro-3-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of 2-Fluoro-3-hydroxybenzaldehyde

Property Value Source(s)
CAS Number 103438-86-4 [11[2]
Molecular Formula C7HsFO2 [3]
Molecular Weight 140.11 g/mol [2]
Appearance White to off-white solid/powder  [1][3]

Data not consistently reported;

Melting Point related isomers melt from 68- [41[5]
124 °C
JHPNLGYUKQTWHN-

InChl Key [3]

UHFFFAOYSA-N

1.1 Spectroscopic Interpretation: A Window into Molecular Structure

Spectroscopic analysis is fundamental to confirming the identity and purity of 2-Fluoro-3-
hydroxybenzaldehyde. The electronic environment of each nucleus is unique, giving rise to a
predictable yet information-rich set of spectra.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aldehyde proton, the hydroxyl proton, and the three aromatic protons. The aldehyde
proton (CHO) typically appears as a singlet far downfield (6 9.5-10.5 ppm). The phenolic
proton (OH) signal can be broad and its chemical shift is solvent-dependent, often observed
between & 5-9 ppm. The aromatic protons will appear as complex multiplets due to proton-
proton and proton-fluorine couplings. For comparison, in the related compound 2-hydroxy-3-
methylbenzaldehyde, the aldehyde and hydroxyl protons appear at 9.85 ppm and 11.25 ppm
respectively, with the aromatic protons between 6.90-7.38 ppm[6].

e 13C NMR Spectroscopy: The carbon spectrum will display seven distinct signals. The
carbonyl carbon of the aldehyde is the most deshielded, appearing around 190 ppm. The
carbon atom directly bonded to the fluorine will show a large one-bond coupling constant (1J
C-F), a hallmark of organofluorine compounds. The carbons attached to the oxygen and
other aromatic carbons will appear in the typical 110-160 ppm range.
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e Mass Spectrometry: Electron impact mass spectrometry (EI-MS) would show a molecular ion
peak (M+) at m/z = 140. A common fragmentation pattern for benzaldehydes is the loss of
the formyl radical (CHO-), leading to a significant M-29 peak. Electrospray ionization (ESI) in
positive mode would show the protonated molecule [M+H]* at m/z = 141[1].

Part 2: Synthesis and Chemical Reactivity

The utility of 2-Fluoro-3-hydroxybenzaldehyde as a synthon is predicated on both its efficient
synthesis and its predictable, versatile reactivity.

2.1 Common Synthetic Routes

One established method for synthesizing this compound is through the demethylation of a
readily available precursor, 2-fluoro-3-methoxybenzaldehyde. This reaction leverages a strong
Lewis acid to cleave the robust methyl ether bond.

Protocol: Synthesis via Demethylation of 2-Fluoro-3-methoxybenzaldehyde[1]

Reaction Setup: Dissolve 2-fluoro-3-methoxybenzaldehyde in anhydrous dichloromethane
(DCM) in a flame-dried, three-neck flask under an inert atmosphere (e.g., Argon or Nitrogen).

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

o Reagent Addition: Slowly add a solution of boron tribromide (BBrs), a powerful demethylating
agent, dropwise to the cooled solution. Causality Note: The extreme cold is necessary to
control the high reactivity of BBrs and prevent unwanted side reactions.

« Warming and Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to O
°C and continue stirring for an additional 2 hours.

e Quenching: Carefully pour the reaction mixture into water to quench the excess BBrs.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer multiple
times with ethyl acetate.

e Washing & Drying: Combine the organic layers and wash sequentially with water and
saturated brine. Dry the organic phase over anhydrous sodium sulfate.
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 Purification: Concentrate the solution under reduced pressure and purify the resulting
residue by silica gel column chromatography to yield the final product.

Diagram: Synthetic Workflow for 2-Fluoro-3-hydroxybenzaldehyde
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Caption: Workflow for the synthesis of 2-Fluoro-3-hydroxybenzaldehyde.
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2.2 A Hub of Reactivity

The molecule's three functional groups can be addressed with high selectivity, making it a
powerful platform for generating molecular diversity.

e The Aldehyde Group: As the most electrophilic site, the formyl group is the primary target for
nucleophiles. It readily undergoes reactions such as:

o Reductive Amination: To form substituted benzylamines.

o Wittig Reaction: To generate stilbene derivatives[5].

o Aldol and Knoevenagel Condensations: To form a,B3-unsaturated carbonyl compounds,
which are precursors to various heterocycles and pharmacophores like curcuminoid
analogs[5].

o Baeyer-Villiger Oxidation: To convert the aldehyde into a formate ester, which can then be
hydrolyzed to a phenol. This is a key strategy for introducing a second hydroxyl group[7].

o The Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form
a phenoxide. This enables:

o O-Alkylation (Williamson Ether Synthesis): To introduce various alkyl or aryl groups,
modulating properties like solubility and lipophilicity.

o Esterification: To form esters, which can act as prodrugs or protecting groups.

o Directing Group in Electrophilic Aromatic Substitution: The hydroxyl group is a strong
ortho-, para-director, activating the ring for further substitution.

o The Aromatic Ring and Fluorine: The fluorine atom exerts a strong inductive electron-
withdrawing effect (-1), which deactivates the ring towards electrophilic substitution but
increases the electrophilicity of the aldehyde carbon[8]. It can also participate in:

o Nucleophilic Aromatic Substitution (SNAr): While less common without additional
activating groups, the fluorine can be displaced by strong nucleophiles under certain
conditions.
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Diagram: Reactivity Map of 2-Fluoro-3-hydroxybenzaldehyde
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Caption: Key reaction pathways available for 2-Fluoro-3-hydroxybenzaldehyde.

Part 3: Applications in Drug Discovery and Materials
Science

The structural motifs accessible from 2-Fluoro-3-hydroxybenzaldehyde are prevalent in many
biologically active compounds and functional materials.

o Medicinal Chemistry: Fluorine is often incorporated into drug candidates to enhance
metabolic stability, binding affinity, and membrane permeability[9]. This building block
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provides a direct route to fluorinated analogs of known pharmacophores. For example,
related fluorinated hydroxybenzaldehydes are used to synthesize:

o Salen Ligands: These ligands, formed by condensation with diamines, create complexes
with metals like cobalt that have applications in oxygen transport and as potential
anticancer agents[10].

o Chalcones and Curcuminoids: Synthesized via aldol condensation, these compounds are
investigated for their anti-inflammatory and anticancer properties[5].

o Hydrazone Derivatives: Formed via condensation with hydrazines, these molecules have
shown potent anti-inflammatory activity[5].

o Materials Science: The ability to form extended conjugated systems makes this molecule a
precursor for organic electronics. For instance, it can be used in the synthesis of
semiconducting acenes and fluorinated bicyclic heterocycles like isoflavanones[10].

Part 4: Safety and Handling

As with any laboratory chemical, proper handling is essential. While a specific safety data sheet
(SDS) for this exact isomer is not consistently available, data from closely related isomers
provides necessary guidance.

Table 2: Hazard Information and Handling Precautions (Based on Related Isomers)
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Hazard Category

Precautionary Statement

Source(s)

Skin Corrosion/Irritation

Causes skin irritation. Wash
skin thoroughly after handling.

Wear protective gloves.

[11][12][13]

Serious Eye Damage/Irritation

Causes serious eye irritation.
Wear eye/face protection. IF IN
EYES: Rinse cautiously with

water for several minutes.

[11][12][13]

Respiratory Irritation

May cause respiratory
irritation. Avoid breathing dust.
Use only outdoors or in a well-

ventilated area.

[11][12][13]

Storage

Store in a well-ventilated
place. Keep container tightly

closed. Store locked up.

[11][12]

Disposal

Dispose of contents/container
to an approved waste disposal

plant.

[11][14]

Trustworthiness Note: Always consult the specific Safety Data Sheet provided by the supplier

before handling any chemical. The information above is based on related compounds and

should be used as a guideline.

Conclusion

2-Fluoro-3-hydroxybenzaldehyde is more than a simple aromatic aldehyde; it is a

strategically designed synthetic platform. The interplay of its fluoro, hydroxyl, and formyl groups

provides chemists with a powerful tool for regioselective functionalization. Its importance in

accessing fluorinated scaffolds ensures its continued relevance in the discovery of new

pharmaceuticals and advanced materials. Understanding its core properties, synthetic access,

and diverse reactivity is key to unlocking its full potential in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

